Cas no 2228363-92-4 (2-hydroxy-2-methyl-3-(5-methylfuran-2-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(5-methylfuran-2-yl)propanoic acid
• CAS No: 2228363-92-4
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 6041413
• PubChem ID: 165842380
• Update Time: 2025-06-11

2-hydroxy-2-methyl-3-(5-methylfuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(5-methylfuran-2-yl)propanoic acid
• EN300-1817600
• 2228363-92-4

• Inchi： 1S/C9H12O4/c1-6-3-4-7(13-6)5-9(2,12)8(10)11/h3-4,12H,5H2,1-2H3,(H,10,11)
• InChI Key： WIOWSQTZVQRDHH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives

Additional information on 2-hydroxy-2-methyl-3-(5-methylfuran-2-yl)propanoic acid

Introduction to 2-Hydroxy-2-Methyl-3-(5-Methylfuran-2-yl)propanoic Acid (CAS No. 2228363-92-4)

2-Hydroxy-2-methyl-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 2228363-92-4) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of α-hydroxy acids (AHAs) and is characterized by the presence of a hydroxyl group, a methyl group, and a 5-methylfuran moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various applications, including pharmaceuticals, cosmetics, and materials science.

The molecular structure of 2-hydroxy-2-methyl-3-(5-methylfuran-2-yl)propanoic acid (C₁₀H₁₄O₄) is particularly noteworthy. The hydroxyl group (-OH) at the α-position enhances its solubility and reactivity, while the methyl group provides steric hindrance and stability. The 5-methylfuran ring introduces aromaticity and additional functional groups, which can influence the compound's interactions with biological targets. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery and development.

Recent studies have explored the biological activities of 2-hydroxy-2-methyl-3-(5-methylfuran-2-yl)propanoic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, 2-hydroxy-2-methyl-3-(5-methylfuran-2-yl)propanoic acid has been investigated for its antioxidant properties. Free radicals are known to cause oxidative stress, which can lead to cellular damage and various diseases. Research has demonstrated that this compound can scavenge free radicals effectively, thereby protecting cells from oxidative damage. This property makes it a promising candidate for use in cosmetic formulations aimed at skin health and anti-aging.

The pharmacokinetic profile of 2-hydroxy-2-methyl-3-(5-methylfuran-2-yl)propanoic acid has also been studied to assess its suitability for therapeutic applications. Preliminary data indicate that it has good oral bioavailability and a favorable half-life, suggesting that it can be administered orally with sustained effects. However, further studies are needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

In the context of drug delivery systems, 2-hydroxy-2-methyl-3-(5-methylfuran-2-yl)propanoic acid has shown promise as a carrier molecule for targeted drug delivery. Its hydrophilic nature allows it to form stable complexes with hydrophobic drugs, enhancing their solubility and bioavailability. This property is particularly valuable in the development of nanocarriers for cancer therapy, where precise targeting and controlled release are crucial.

The environmental impact of 2-hydroxy-2-methyl-3-(5-methylfuran-2-yl)propanoic acid is another important consideration. Studies have evaluated its biodegradability and ecotoxicity to ensure that it does not pose significant environmental risks. Initial findings suggest that it is biodegradable under aerobic conditions and has low toxicity to aquatic organisms, making it a more sustainable option compared to some traditional chemicals.

In conclusion, 2-hydroxy-2-methyl-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 2228363-92-4) is a multifaceted compound with a range of potential applications in pharmaceuticals, cosmetics, and materials science. Its unique structural features confer distinct chemical and biological properties that make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a promising molecule in the field of medicinal chemistry.